Mechanism of CYP51 Enzyme Inhibition by (S)-Prothioconazole: From Competitive Prodrug to Potent Heme-Binding Metabolite
Mechanism of CYP51 Enzyme Inhibition by (S)-Prothioconazole: From Competitive Prodrug to Potent Heme-Binding Metabolite
An In-depth Technical Guide:
Executive Summary
Prothioconazole is a broad-spectrum agricultural fungicide widely recognized for its efficacy against a range of fungal pathogens. As a chiral molecule, it exists in (S) and (R) enantiomeric forms. Its primary cellular target is the essential enzyme sterol 14α-demethylase (CYP51), a key player in the biosynthesis of ergosterol, a vital component of the fungal cell membrane. This guide elucidates the complex, multi-faceted mechanism by which (S)-prothioconazole leads to the inhibition of CYP51. A central finding is that prothioconazole functions as a pro-fungicide. The parent molecule, a triazolinthione, is a weak, competitive inhibitor of CYP51. However, upon metabolic conversion to its active form, prothioconazole-desthio, it becomes a potent, non-competitive inhibitor that functions as a classic azole antifungal. This desthio-metabolite directly coordinates with the heme iron at the enzyme's active site, effectively shutting down the catalytic cycle. This guide provides a detailed examination of these distinct molecular interactions, the underlying stereoselectivity, and the experimental protocols required to validate this dual mechanism.
Introduction: The Central Role of CYP51 in Fungal Pathogens
The Cytochrome P450 Superfamily
Cytochrome P450 enzymes (CYPs) are a vast and ancient superfamily of heme-thiolate monooxygenases.[1] They are pivotal in the metabolism of a wide array of organic substances, including xenobiotics and endogenous compounds.[1][2] Their catalytic core contains a heme iron, which is central to their function of activating molecular oxygen to catalyze oxidative reactions.
CYP51 (Sterol 14α-Demethylase): The Gatekeeper of Ergosterol Biosynthesis
Lanosterol 14α-demethylase, universally designated as CYP51, is one of the most highly conserved P450 families across biological kingdoms.[3][4] In fungi, CYP51 is an essential enzyme that catalyzes a critical checkpoint step in the biosynthesis of ergosterol.[1][5][6] Ergosterol is the primary sterol in fungal cell membranes, where it modulates membrane fluidity, permeability, and the function of membrane-bound proteins, analogous to cholesterol in animals.[1][7] The indispensable nature of this enzyme makes it a prime target for the development of antifungal agents.[6][7]
The Catalytic Cycle of CYP51
The demethylation of lanosterol (or its fungal equivalent, eburicol) by CYP51 is a complex process that requires three successive catalytic cycles, each consuming one molecule of O₂ and two reducing equivalents from NADPH.[3][5][8]
-
First Monooxygenation: The 14α-methyl group of the sterol substrate is hydroxylated to a 14α-hydroxymethyl group.[3][6][9]
-
Second Monooxygenation: The alcohol is further oxidized to a 14α-carboxyaldehyde.[3][6][9]
-
C-C Bond Cleavage (Lyase Reaction): The aldehyde group is eliminated as formic acid, which results in the formation of a C14-C15 double bond on the sterol core.[3][6][8]
Inhibition of any of these steps leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors, which disrupts membrane structure and function, ultimately arresting fungal growth.[7][10]
Prothioconazole: A Chiral Triazolinthione Fungicide
Chemical Structure and Stereoisomerism
Prothioconazole is a member of the demethylase inhibitor (DMI) class of fungicides. Chemically, it is distinguished by a triazolinthione head group, which differs from the classic triazole or imidazole rings found in many other azole antifungals.[11][12] The molecule possesses a chiral carbon, and therefore exists as a pair of enantiomers: (S)-prothioconazole and (R)-prothioconazole.[11]
The Pro-Fungicide Concept: The Critical Role of the Desthio Metabolite
Extensive biochemical evidence reveals that prothioconazole itself is not the primary active agent against CYP51.[12][13] Instead, it functions as a pro-fungicide that requires metabolic activation within the fungal cell or through physicochemical processes.[12][14] This activation involves the removal of the sulfur atom from the triazolinthione ring to form prothioconazole-desthio .[13][15] This metabolite is a true triazole, and it is this form that acts as the potent, high-affinity inhibitor of the CYP51 enzyme.[12][13][14]
The Dual Mechanism of Inhibition: A Tale of Two Molecules
The inhibition of CYP51 by (S)-prothioconazole is best understood as a two-part mechanism, reflecting the distinct actions of the parent compound and its active metabolite.
Mechanism I: Competitive Inhibition by (S)-Prothioconazole (Parent Compound)
The parent (S)-prothioconazole molecule is a weak inhibitor of CYP51 activity.[12][16] Spectrophotometric studies show that its interaction with the enzyme's active site does not produce the classic Type II difference spectrum characteristic of heme-coordinating azoles.[10][16] Instead, it elicits an atypical spectrum, sometimes classified as a Type I response, which suggests it binds in the active site but does not directly coordinate with the heme iron.[16][17] Kinetic analyses have demonstrated that prothioconazole acts as a competitive inhibitor , meaning it competes with the natural substrate (lanosterol/eburicol) for binding to the active site.[12][16][18] Its affinity for the enzyme is significantly lower than that of its desthio metabolite.[16]
Mechanism II: Potent Non-Competitive Inhibition by (S)-Prothioconazole-Desthio (Active Metabolite)
Once converted to (S)-prothioconazole-desthio, the mechanism of inhibition changes dramatically and aligns with that of classic azole antifungals.
-
Type II Binding: The desthio-metabolite binds tightly to CYP51, producing a strong Type II difference spectrum.[12][13] This spectral shift is the definitive signature of an azole inhibitor directly coordinating with the heme iron prosthetic group.[10][14] The sterically unhindered N-4 nitrogen of the newly formed triazole ring acts as a sixth axial ligand to the ferric (Fe³⁺) heme iron.[2][12][14]
-
Non-Competitive Inhibition: This coordination bond is strong and effectively locks the enzyme in an inactive state.[2][19] As a result, (S)-prothioconazole-desthio acts as a tight-binding, non-competitive inhibitor .[12][13][15] It does not compete with the substrate; rather, it binds to the enzyme in a way that prevents catalysis regardless of substrate concentration. This potent inhibition shuts down the ergosterol biosynthesis pathway, leading to the observed antifungal effects.[12][20]
Stereoselectivity in CYP51 Inhibition
Differential Activity of (S)- and (R)-Enantiomers
As a chiral compound, the biological activity of prothioconazole can differ between its enantiomers. While this guide focuses on the (S)-enantiomer as requested, it is crucial to note that several studies have demonstrated stereoselective antifungal activity, which can be pathogen-dependent. For instance, in studies against Fusarium oxysporum and other fungi, the (R)-enantiomer of prothioconazole and its desthio metabolite exhibited significantly greater fungicidal activity and stronger inhibition of ergosterol biosynthesis than the (S)-enantiomer.[11][21][22]
Molecular Basis for Stereoselectivity: Insights from Docking Studies
Molecular docking simulations provide a structural hypothesis for this observed difference in potency.[11][23] While both enantiomers are predicted to occupy the same hydrophobic active site pocket near the heme group, their precise orientation and interactions with key amino acid residues differ.[23] Studies have shown that the (R)-enantiomer can form more favorable interactions or achieve a better binding pose within the active site of certain fungal CYP51s, leading to a stronger binding affinity compared to the (S)-enantiomer.[11][22][23] This highlights the importance of the three-dimensional structure of the inhibitor in achieving optimal interaction with the enzyme target.
| Compound | Binding Mode vs. Substrate | Spectral Signature | Relative Affinity (IC50 / Kd) | Primary Mechanism |
| (S)-Prothioconazole | Competitive | Atypical / Type I[16][17] | Weak (e.g., Kd ~6,100 nM for CaCYP51)[17] | Prodrug, weak inhibitor |
| (S)-Prothioconazole-Desthio | Non-Competitive[12][15] | Type II[12] | Potent (e.g., IC50 ~1.9 µM for CaCYP51)[12] | Active Heme-Binding Inhibitor |
| (R)-Prothioconazole | Competitive | N/A (Assumed similar to S) | Often stronger than (S)-enantiomer[21] | Prodrug, weak inhibitor |
| (R)-Prothioconazole-Desthio | Non-Competitive | N/A (Assumed Type II) | Often stronger than (S)-enantiomer[21] | Active Heme-Binding Inhibitor |
| Voriconazole (Reference) | Non-Competitive[12] | Type II[12] | Potent (e.g., IC50 ~1.6 µM for CaCYP51)[12] | Active Heme-Binding Inhibitor |
Experimental Validation: Protocols and Methodologies
Validating the complex mechanism of prothioconazole requires a multi-faceted approach, combining in vitro biochemical assays with in vivo cellular analysis.
Protocol: Spectrophotometric Analysis of Ligand Binding to CYP51
-
Rationale: This method directly probes the interaction of a compound with the CYP51 heme iron. A Type II spectrum confirms direct coordination, characteristic of the active desthio-metabolite, while an atypical or Type I spectrum indicates a different binding mode, as seen with the parent prothioconazole.
-
Methodology:
-
Preparation: Use purified, recombinant fungal CYP51 (e.g., from Candida albicans or Saccharomyces cerevisiae) at a known concentration (e.g., 1-5 µM) in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.1 with 25% glycerol).[24]
-
Spectrophotometer Setup: Use a dual-beam spectrophotometer. Aliquot the enzyme solution into two matched cuvettes (sample and reference).
-
Baseline: Record a baseline spectrum from 350 nm to 500 nm.
-
Titration: Add microliter aliquots of a concentrated stock solution of the inhibitor (e.g., (S)-prothioconazole or its desthio metabolite dissolved in a solvent like DMF) to the sample cuvette. Add an identical volume of the solvent alone to the reference cuvette to cancel out solvent effects.[24]
-
Data Acquisition: After each addition, mix gently and record the difference spectrum. A Type II spectrum will show a peak between 423-429 nm and a trough between 406-413 nm.[10][14]
-
Analysis: Plot the change in absorbance (ΔA_peak-trough) against the inhibitor concentration to generate a saturation curve. This can be used to calculate the dissociation constant (Kd).[24]
-
Protocol: In Vitro Reconstituted CYP51 Enzyme Inhibition Assay (IC50 Determination)
-
Rationale: This assay quantifies the functional inhibition of the enzyme's catalytic activity. It is the gold standard for determining the inhibitory potency (IC50) of a compound.
-
Methodology:
-
Reconstituted System: Prepare a reaction mixture containing purified CYP51 (e.g., 1 µM), its redox partner NADPH-cytochrome P450 reductase (CPR) (typically at a 2:1 to 5:1 molar ratio to CYP51), and lipids (e.g., L-α-dilauroyl-sn-glycero-3-phosphocholine) in a reaction buffer.[25]
-
Inhibitor Preparation: Prepare serial dilutions of the test inhibitor ((S)-prothioconazole or its desthio metabolite) in the assay buffer. Include a solvent-only (vehicle) control.
-
Pre-incubation: Add the enzyme/CPR mixture to the inhibitor dilutions and pre-incubate for a short period (e.g., 5 minutes at 37°C).[26]
-
Reaction Initiation: Start the reaction by adding the substrate (e.g., 60 µM lanosterol) and the cofactor NADPH.[24][26]
-
Incubation: Incubate the reaction for a defined time (e.g., 40 minutes at 37°C) during which product formation is linear.
-
Reaction Quenching: Stop the reaction by adding a solvent like isopropanol or acetonitrile, which also serves to precipitate the protein.[26]
-
Analysis: Centrifuge to remove the precipitate. Analyze the supernatant using LC-MS/MS or HPLC to quantify the amount of product formed.
-
Calculation: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control. Plot percent inhibition versus log[inhibitor] and fit the data to a dose-response curve to determine the IC50 value.
-
Protocol: In Vivo Analysis of Fungal Sterol Profiles by GC-MS
-
Rationale: This assay provides definitive proof of on-target CYP51 inhibition within living fungal cells by measuring the expected biochemical consequences: the accumulation of the substrate and the depletion of the final product.
-
Methodology:
-
Fungal Culture: Grow a liquid culture of the target fungus (e.g., Candida albicans) to mid-log phase.
-
Treatment: Expose the fungal cultures to the inhibitor (e.g., (S)-prothioconazole) at a relevant concentration (e.g., its Minimum Inhibitory Concentration, MIC). Include an untreated control.
-
Incubation: Incubate for a period sufficient to allow for changes in sterol metabolism (e.g., 16-24 hours).
-
Sterol Extraction: Harvest the fungal cells, and perform a non-saponifiable lipid extraction using a method such as methanolic potassium hydroxide followed by hexane extraction.
-
Derivatization: Silylate the extracted sterols (e.g., using BSTFA) to make them volatile for gas chromatography.
-
GC-MS Analysis: Analyze the derivatized sterol extracts using a Gas Chromatograph-Mass Spectrometer (GC-MS).
-
Data Interpretation: Identify and quantify the sterols based on their retention times and mass fragmentation patterns, comparing them to known standards. In inhibited cells, expect to see a significant decrease in ergosterol and a corresponding increase in 14α-methylated precursors like lanosterol and eburicol.[10][20]
-
Conclusion and Future Directions
The inhibitory mechanism of (S)-prothioconazole against CYP51 is a sophisticated process that exemplifies the pro-drug concept in fungicide action. The parent triazolinthione molecule acts as a weak, competitive inhibitor, but its true potency is unleashed upon metabolic conversion to (S)-prothioconazole-desthio. This active metabolite is a powerful, non-competitive inhibitor that functions as a classic azole antifungal, binding directly to the heme iron and arresting the vital ergosterol biosynthesis pathway. Understanding this dual mechanism is paramount for managing fungicide resistance, as mutations in CYP51 or changes in fungal metabolism could alter the efficacy of this activation process.[27] Future research should continue to explore the structural basis for enantiomer selectivity across different fungal pathogens and investigate the specific metabolic pathways responsible for the desulfurization of prothioconazole in target species. Such knowledge will be instrumental in the rational design of next-generation DMIs with improved potency, selectivity, and resistance profiles.
References
-
Lepesheva, G. I., & Waterman, M. R. (2007). Sterol 14α-demethylase cytochrome P450 (CYP51), a P450 in all biological kingdoms. Biochimica et Biophysica Acta (BBA) - General Subjects, 1770(3), 467–477. [Link]
-
Warrilow, A. G. S., Martel, C. M., Parker, J. E., Lamb, D. C., & Kelly, S. L. (2010). Azole Binding Properties of Candida albicans Sterol 14-α Demethylase (CaCYP51). Antimicrobial Agents and Chemotherapy, 54(10), 4235–4245. [Link]
-
Li, Y., Sun, H., Chen, Y., Duan, Y., Liu, J., He, M., & Zhou, M. (2022). Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense. Journal of Fungi, 8(2), 200. [Link]
-
Wikipedia. (n.d.). Lanosterol 14 alpha-demethylase. Retrieved from [Link]
-
Dong, F., Chen, X., Liu, X., Xu, J., Zheng, Y., & Li, J. (2019). Stereoselective bioactivity of the chiral triazole fungicide prothioconazole and its metabolite. Pesticide Biochemistry and Physiology, 160, 68-76. [Link]
-
Strushkevich, N., Usanov, S. A., & Park, H. W. (2010). Structural Basis of Human CYP51 Inhibition by Antifungal Azoles. Journal of Molecular Biology, 397(4), 1067-1078. [Link]
-
Parker, J. E., Warrilow, A. G. S., Cools, H. J., Martel, C. M., Nes, W. D., Fraaije, B. A., Lucas, J. A., Kelly, D. E., & Kelly, S. L. (2011). Mechanism of Binding of Prothioconazole to Mycosphaerella graminicola CYP51 Differs from That of Other Azole Antifungals. Applied and Environmental Microbiology, 77(4), 1460–1465. [Link]
-
Parker, J. E., Warrilow, A. G., Martel, C. M., Nes, W. D., Kelly, D. E., & Kelly, S. L. (2013). Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase. Applied and Environmental Microbiology, 79(6), 2125–2127. [Link]
-
Zhou, F., Han, A., Jiao, Y., Cao, Y., Wang, L., Hu, H., Liu, R., & Li, C. (2023). Exploring the Potential Mechanism of Prothioconazole Resistance in Fusarium graminearum in China. Journal of Fungi, 9(10), 1001. [Link]
-
Wikidoc. (2018). Lanosterol 14 alpha-demethylase. Retrieved from [Link]
-
de Visser, S. P., & Kumar, D. (2008). How Do Azoles Inhibit Cytochrome P450 Enzymes? A Density Functional Study. The Journal of Physical Chemistry A, 112(45), 11416-11424. [Link]
-
Sheng, C., Jung, W. H., & Zhang, W. (2009). Three-Dimensional Model of Lanosterol 14α-Demethylase from Cryptococcus neoformans: Active-Site Characterization and Insights into Azole Binding. Antimicrobial Agents and Chemotherapy, 53(8), 3487–3495. [Link]
-
Balsevich, J. J., Tanguay, P., & Vederas, J. C. (2000). A Three-Dimensional Model of Lanosterol 14α-Demethylase of Candida albicans and Its Interaction with Azole Antifungals. Journal of Medicinal Chemistry, 43(13), 2470-2481. [Link]
-
Li, Y., Sun, H., Chen, Y., Duan, Y., Liu, J., He, M., & Zhou, M. (2022). Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense. ResearchGate. [Link]
-
Kalita, S., Shaik, S., & Dubey, K. D. (2022). Mechanistic Conundrum of C–C Bond Cleavage by CYP51. ACS Catalysis, 12(9), 5673–5683. [Link]
-
Parker, J. E., Warrilow, A. G., Martel, C. M., Nes, W. D., Kelly, D. E., & Kelly, S. L. (2013). Prothioconazole and prothioconazole-desthio activities against Candida albicans sterol 14-α-demethylase. PubMed. [Link]
-
Guengerich, F. P. (2024). Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations. International Journal of Molecular Sciences, 25(16), 8887. [Link]
-
Beck, M. E., Poberzhnyi, V., Dolg, M., & Riebe, C. (2020). A binding mode hypothesis for prothioconazole binding to CYP51 derived from first principles quantum chemistry. Journal of Computer-Aided Molecular Design, 35(4), 493-503. [Link]
-
Lepesheva, G. I., Hargrove, T. Y., Kleshchenko, Y. Y., & Wawrzak, Z. (2010). Structural complex of sterol 14α-demethylase (CYP51) with 14α-methylenecyclopropyl-Δ7-24, 25-dihydrolanosterol. Journal of Biological Chemistry, 285(31), 23749–23758. [Link]
-
Warrilow, A. G. S., Parker, J. E., Kelly, D. E., & Kelly, S. L. (2013). Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens. Antimicrobial Agents and Chemotherapy, 57(3), 1352–1360. [Link]
-
Li, Y., Sun, H., Chen, Y., Duan, Y., Liu, J., He, M., & Zhou, M. (2022). Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense. MDPI. [Link]
-
Podust, L. M., Poulos, T. L., & Waterman, M. R. (2001). Crystal structure of cytochrome P450 14α-sterol demethylase (CYP51) from Mycobacterium tuberculosis in complex with azole inhibitors. Proceedings of the National Academy of Sciences, 98(6), 3068–3073. [Link]
-
ResearchGate. (n.d.). The three steps of the CYP51 reaction. Lanosterol is the natural CYP51... [Image]. Retrieved from [Link]
-
de Visser, S. P., & Kumar, D. (2008). How Do Azoles Inhibit Cytochrome P450 Enzymes? A Density Functional Study. ACS Publications. [Link]
-
Zhou, F., et al. (2023). Exploring the Potential Mechanism of Prothioconazole Resistance in Fusarium graminearum in China. FAO AGRIS. [Link]
-
Zhou, F., et al. (2023). Exploring the Potential Mechanism of Prothioconazole Resistance in Fusarium graminearum in China. ResearchGate. [Link]
-
Parker, J. E., et al. (2010). Mechanism of binding of prothioconazole to Mycosphaerella graminicola CYP51 differs from that of other azole antifungals. PubMed. [Link]
-
Parker, J. E., et al. (2021). Roles for Structural Biology in the Discovery of Drugs and Agrochemicals Targeting Sterol 14α-Demethylases. MDPI. [Link]
-
Warrilow, A. G. S., et al. (2013). Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens. ASM Journals. [Link]
-
Parker, J. E., et al. (2013). Prothioconazole and Prothioconazole-desthio Activity against Candida albicans Sterol 14-α Demethylase (CaCYP51). ResearchGate. [Link]
-
Hargrove, T. Y., et al. (2017). Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated drug resistance. Journal of Biological Chemistry, 292(15), 6279-6292. [Link]
-
Tietjen, K., et al. (2017). Crystallographic Studies of Yeast CYP51 with Fungicides. CABI Digital Library. [Link]
-
Beck, M. E., et al. (2020). A binding mode hypothesis for prothioconazole binding to CYP51 derived from first principles quantum chemistry. PubMed. [Link]
-
ResearchGate. (n.d.). CYP51 binding ligands can be identified by spectral titration. [Image]. Retrieved from [Link]
-
Qi, X., et al. (2018). Biochemical analysis of a multifunctional cytochrome P450 (CYP51) enzyme required for synthesis of antimicrobial triterpenes in plants. Proceedings of the National Academy of Sciences, 115(32), E7645-E7654. [Link]
-
Warrilow, A. G. S., et al. (2013). Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens. ASM Journals. [Link]
-
Becher, R., & Wirsel, S. G. R. (2012). The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors. Frontiers in Microbiology, 3, 105. [Link]
-
Muller, F., et al. (2004). Quantitation of Lanosterol and Its Major Metabolite FF-MAS in an Inhibition Assay of CYP51 by Azoles with Atmospheric Pressure Photoionization Tandem Mass Spectrometry. CORE. [Link]
-
ResearchGate. (n.d.). Novel solid form of prothioconazole and its crystallographic analysis. Retrieved from [Link]
-
Parker, J. E., et al. (2013). Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase. ASM Journals. [Link]
-
Lepesheva, G. I. (2011). CYP51: A Major Drug Target in the Cytochrome P450 Superfamily. Current Drug Metabolism, 12(4), 305-316. [Link]
Sources
- 1. Lanosterol 14 alpha-demethylase - wikidoc [wikidoc.org]
- 2. researchgate.net [researchgate.net]
- 3. Sterol 14α-Demethylase Cytochrome P450 (CYP51), a P450 in all Biological Kingdoms - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Biochemical analysis of a multifunctional cytochrome P450 (CYP51) enzyme required for synthesis of antimicrobial triterpenes in plants - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Three-Dimensional Model of Lanosterol 14α-Demethylase from Cryptococcus neoformans: Active-Site Characterization and Insights into Azole Binding - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. pnas.org [pnas.org]
- 10. Mechanism of Binding of Prothioconazole to Mycosphaerella graminicola CYP51 Differs from That of Other Azole Antifungals - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Prothioconazole and prothioconazole-desthio activities against Candida albicans sterol 14-α-demethylase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. journals.asm.org [journals.asm.org]
- 15. researchgate.net [researchgate.net]
- 16. Mechanism of binding of prothioconazole to Mycosphaerella graminicola CYP51 differs from that of other azole antifungals - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. journals.asm.org [journals.asm.org]
- 18. researchgate.net [researchgate.net]
- 19. pubs.acs.org [pubs.acs.org]
- 20. journals.asm.org [journals.asm.org]
- 21. Stereoselective bioactivity of the chiral triazole fungicide prothioconazole and its metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. mdpi.com [mdpi.com]
- 24. Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens - PMC [pmc.ncbi.nlm.nih.gov]
- 25. pdf.benchchem.com [pdf.benchchem.com]
- 26. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
- 27. Exploring the Potential Mechanism of Prothioconazole Resistance in Fusarium graminearum in China - PMC [pmc.ncbi.nlm.nih.gov]
